Ammonium pentyl sulphate
Overview
Description
Ammonium pentyl sulphate is an organic compound that belongs to the class of ammonium salts. It is composed of an ammonium ion (NH4+) and a pentyl sulphate ion. This compound is known for its surfactant properties, making it useful in various industrial and scientific applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
Ammonium pentyl sulphate can be synthesized through the reaction of pentanol with sulfuric acid to form pentyl sulphate, which is then neutralized with ammonium hydroxide. The reaction conditions typically involve:
Reaction of Pentanol with Sulfuric Acid: This step is carried out at a controlled temperature to avoid excessive decomposition.
Neutralization with Ammonium Hydroxide: The resulting pentyl sulphate is neutralized with ammonium hydroxide to form this compound.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:
Continuous Flow Reactors: To ensure consistent quality and yield.
Temperature Control: Maintaining optimal temperatures to maximize the reaction efficiency.
Purification Steps: Removing any impurities to obtain a high-purity product.
Chemical Reactions Analysis
Types of Reactions
Ammonium pentyl sulphate undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form different sulphate derivatives.
Reduction: Under specific conditions, it can be reduced to simpler compounds.
Substitution: It can participate in substitution reactions where the pentyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.
Reducing Agents: Like lithium aluminium hydride.
Substitution Reactions: Typically involve nucleophiles like halides or hydroxides.
Major Products Formed
Oxidation Products: Various sulphate derivatives.
Reduction Products: Simpler ammonium salts.
Substitution Products: Compounds with different functional groups replacing the pentyl group.
Scientific Research Applications
Ammonium pentyl sulphate has a wide range of applications in scientific research:
Chemistry: Used as a surfactant in various chemical reactions to enhance solubility and reaction rates.
Biology: Employed in cell culture media to improve cell growth and viability.
Medicine: Investigated for its potential use in drug delivery systems due to its surfactant properties.
Industry: Utilized in the formulation of detergents, emulsifiers, and other cleaning agents.
Mechanism of Action
The mechanism by which ammonium pentyl sulphate exerts its effects involves:
Surfactant Properties: It reduces surface tension, allowing for better interaction between molecules.
Molecular Targets: Primarily interacts with lipid membranes, enhancing permeability.
Pathways Involved: Facilitates the transport of molecules across cell membranes, making it useful in drug delivery.
Comparison with Similar Compounds
Similar Compounds
Ammonium Lauryl Sulphate: Another ammonium salt with a longer alkyl chain.
Sodium Dodecyl Sulphate: A widely used surfactant with similar properties but different ionic composition.
Ammonium Sulphate: A simpler ammonium salt used primarily as a fertilizer.
Uniqueness
Ammonium pentyl sulphate is unique due to its specific alkyl chain length, which provides a balance between hydrophilic and hydrophobic properties, making it versatile for various applications.
Properties
CAS No. |
93982-33-3 |
|---|---|
Molecular Formula |
C5H15NO4S |
Molecular Weight |
185.24 g/mol |
IUPAC Name |
azanium;pentyl sulfate |
InChI |
InChI=1S/C5H12O4S.H3N/c1-2-3-4-5-9-10(6,7)8;/h2-5H2,1H3,(H,6,7,8);1H3 |
InChI Key |
MGHQUGUIYCOZKR-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCOS(=O)(=O)[O-].[NH4+] |
Origin of Product |
United States |
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